![molecular formula C17H14N6O2S B2588511 2-(3-(1H-indol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide CAS No. 1797316-00-7](/img/structure/B2588511.png)
2-(3-(1H-indol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
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Description
2-(3-(1H-indol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H14N6O2S and its molecular weight is 366.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Insecticidal Applications : A study detailed the synthesis of various heterocycles incorporating a thiadiazole moiety, examining their insecticidal properties against the cotton leafworm, Spodoptera littoralis. This research highlights the potential agricultural applications of thiadiazole derivatives in pest management (Fadda et al., 2017).
Anticancer Agents : Another research effort synthesized thiazole and thiadiazole derivatives and evaluated their cytotoxic activities against various cancer cell lines, demonstrating significant anticancer activity. These findings underscore the therapeutic potential of thiadiazole derivatives in oncology (Ekrek et al., 2022).
Anticonvulsant and Muscle Relaxant Activities : Derivatives of thiadiazol were synthesized and assessed for their anticonvulsant and muscle relaxant activities, showing promising results. This suggests possible applications in the development of new treatments for epilepsy and muscle spasticity disorders (Sharma et al., 2013).
Antimicrobial and Anti-inflammatory Applications
Antimicrobial Activity : Research on novel selenolo[2,3-c]pyrazole compounds, derived from reactions involving thiadiazole derivatives, revealed significant antibacterial and antifungal activities. This highlights the potential use of such compounds in developing new antimicrobial agents (Zaki et al., 2016).
Anti-inflammatory Agents : A study on substituted azetidinoyl and thiazolidinoyl-1,3,4-thiadiazino indoles showed promising anti-inflammatory and analgesic activities, indicating their potential in creating new anti-inflammatory drugs (Bhati & Kumar, 2008).
properties
IUPAC Name |
2-(3-indol-1-yl-6-oxopyridazin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N6O2S/c1-11-19-20-17(26-11)18-15(24)10-23-16(25)7-6-14(21-23)22-9-8-12-4-2-3-5-13(12)22/h2-9H,10H2,1H3,(H,18,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFBROSDSLPNOTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)CN2C(=O)C=CC(=N2)N3C=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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